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Compound of Interest

Compound Name: potassium azide

L  Get Quote

Cat. No.: B1246060

CAS Number: 20762-60-1[1]

This guide provides an in-depth overview of potassium azide (KNs), a versatile and important
inorganic compound utilized in various fields of scientific research and development. It covers
its chemical and physical properties, synthesis, biological effects, and key experimental
applications, with a focus on providing practical information for researchers, scientists, and
drug development professionals.

Physicochemical Properties

Potassium azide is a white, crystalline solid.[2] It is the potassium salt of hydrazoic acid and is
highly soluble in water.[2]

Identification and Structure

Property

Value

IUPAC Name

Potassium azide

Molecular Formula

KN3

Molecular Weight 81.12 g/mol [3]
CAS Number 20762-60-1
Crystal Structure Tetragonal[2]
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Property Value

Appearance White crystalline solid[2]
Density 2.038 g/cm3[2]

Melting Point 350-360 °C (decomposes)[4]

Boiling Point Decomposes at 360 °C

Solubility in Water 50.8 g/100 mL at 20 °C

Standard Enthalpy of Formation (AfHO9g) -1.7 kJ/mol[2]

Standard Molar Entropy (S©9g) 104 J-mol~1-K1[4]

Solubility Profile

Solvent Solubility Temperature (°C)
Water 41.4 g/100 mL 0

Water 50.8 g/100 mL 20

Water 105.7 g/100 mL 100

Ethanol 0.137 g/100 g 16

Liquid Ammonia Soluble

Methanol Soluble

Acetone Insoluble

Diethyl Ether Insoluble

Synthesis and Handling
Experimental Protocol: Synthesis of Potassium Azide

This protocol describes the synthesis of potassium azide from potassium hydroxide and
hydrazoic acid. Caution: Hydrazoic acid is highly toxic and explosive. This synthesis should
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only be performed by trained personnel in a well-ventilated fume hood with appropriate safety
precautions.

Materials:

e Potassium hydroxide (KOH)
e Sodium azide (NaNs)

e Sulfuric acid (H2S0a4)

« Distilled water

e Ethanol

* Ice bath

« Distillation apparatus

» Reaction flask with a stirrer
» Buchner funnel and flask
Procedure:

o Preparation of Hydrazoic Acid Solution: In a fume hood, carefully add a solution of sodium
azide to a cooled solution of sulfuric acid in a distillation apparatus. Gently heat the mixture
to distill the hydrazoic acid, collecting it in cold distilled water.

» Neutralization: Slowly add the cooled hydrazoic acid solution to a stirred, aqueous solution of
potassium hydroxide. Monitor the pH to ensure complete neutralization.

o Crystallization: Concentrate the resulting potassium azide solution by gentle heating. Cool
the solution in an ice bath to induce crystallization.

« |solation and Purification: Collect the potassium azide crystals by vacuum filtration using a
Bichner funnel. Wash the crystals with cold ethanol to remove impurities.
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» Drying: Dry the purified potassium azide crystals in a desiccator.

Safety and Handling

Potassium azide is highly toxic and can be fatal if swallowed or absorbed through the skin.[1]
It is also a potent metabolic inhibitor. The primary hazard associated with potassium azide is
its explosive nature, especially when heated or in contact with certain metals.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
appropriate chemical-resistant gloves when handling potassium azide.

e Handling: Handle in a well-ventilated fume hood. Avoid creating dust. Do not use metal
spatulas; use plastic or ceramic instead.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sources of ignition, and
incompatible materials such as acids and heavy metals.

o Disposal: Potassium azide waste should be treated as hazardous. Never pour azide
solutions down the drain, as they can react with lead or copper plumbing to form highly
explosive metal azides.[4] Deactivate azide waste by reacting with an acidic solution of
sodium nitrite to produce nitrogen gas. This should be done in a fume hood with extreme
caution.

Biological Activity and Signaling Pathways

The primary biological effect of potassium azide is the potent inhibition of cellular respiration
through its interaction with cytochrome c oxidase (Complex V) in the mitochondrial electron
transport chain.[2]

Inhibition of Cytochrome ¢ Oxidase

Azide binds to the heme as-CuB binuclear center of cytochrome c oxidase, preventing the
binding of oxygen and thus halting the electron transport chain.[5] This leads to a rapid
decrease in ATP production and can induce apoptosis. Chronic exposure to low levels of azide
can lead to an irreversible loss of cytochrome c oxidase activity by promoting the dissociation
of the holoenzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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